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Compound of Interest

Compound Name: TH726

Cat. No.: B1180309 Get Quote

Disclaimer: The identifier "TH726" is associated with multiple chemical products, each with

distinct compositions and associated hazards. Proper disposal procedures are product-specific.

It is imperative to identify the exact product you are using and consult its corresponding Safety

Data Sheet (SDS) before proceeding. The following information is a synthesis of data for

different products labeled "726" and should be used as a general guide only.

Immediate Safety and Logistical Information
Before handling any chemical for disposal, ensure you are in a well-ventilated area and are

wearing appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

The products identified with "726" in their name include:

GE284 3TG-TUBE Silicone Sealant: A solid sealant.

AZ(R) 726 MIF Developer: A liquid developer containing Tetramethylammonium hydroxide

(TMAH).

PF 726 Plastic Adhesion Promoter: A liquid adhesion promoter.

Disposal should always be in accordance with federal, state, and local regulations.[1] For

specific guidance, contact your institution's Environmental Health and Safety (EHS)

department.
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Summary of Potential Hazards
The following table summarizes the key hazards associated with different "726" products based

on available Safety Data Sheets.

Hazard Category
GE284 3TG-TUBE
Silicone Sealant

AZ(R) 726 MIF
Developer

PF 726 Plastic
Adhesion Promoter

Physical Form Solid Liquid Liquid

Primary Routes of

Exposure

Inhalation, Dermal,

Eyes, Oral[1]

Skin contact,

Ingestion, Inhalation,

Eye contact[2]

Inhalation, Skin

contact, Eye contact,

Ingestion[3]

Acute Health Effects

May cause mild skin

and eye irritation.

Ingestion may lead to

stomach discomfort

and central nervous

system effects.[1]

Causes moderate to

severe skin and eye

irritation. May be

harmful if swallowed.

[2]

Harmful if swallowed,

in contact with skin, or

if inhaled. Causes skin

and eye irritation.

Vapors may cause

dizziness and nausea.

[3]

Chronic Health Effects

Contains

methylpolysiloxanes

which can generate

formaldehyde at high

temperatures.

Contains a chemical

known to the State of

California to cause

cancer (Toluene).[1]

Preexisting skin and

eye conditions may be

aggravated.[2]

Contains ingredients

that may cause

cancer and are

suspected of

damaging fertility or

the unborn child.[3]

Fire Hazards
Not a primary fire

hazard.
Non-combustible.[2]

Flammable. Vapors

may form explosive

mixtures with air.[3][4]
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The disposal process for chemical waste is critical for laboratory safety and environmental

protection. The following is a general workflow.

1. Waste Identification and Segregation:

Identify the Waste: Clearly identify the chemical waste. Do not mix different types of chemical

waste.

Consult the SDS: The Safety Data Sheet is the primary source of information for disposal. It

will provide specific instructions.

Segregate: Keep incompatible materials separate to prevent dangerous reactions.

2. Container Management:

Use Appropriate Containers: Use a container that is compatible with the chemical waste. The

container must be in good condition, with no leaks or cracks.[5]

Keep Containers Closed: Containers should be kept tightly closed except when adding

waste.[5]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name(s) of the contents.[5] Do not use abbreviations.[5]

3. Waste Collection and Storage:

Designated Storage Area: Store waste in a designated, well-ventilated area away from

general laboratory traffic.

Secondary Containment: Store waste containers in secondary containment to catch any

potential leaks.[5]

4. Disposal Request and Pickup:

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to schedule a waste pickup.[5]
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Provide Information: Be prepared to provide information about the waste, including its

chemical composition and volume.

Empty Container Disposal:

Empty containers should be triple-rinsed with an appropriate solvent.[5]

The rinsate (the solvent used for rinsing) must be collected and treated as hazardous waste.

[5]

After triple-rinsing and air-drying, the container may be disposed of in the regular trash,

unless it contained a highly toxic substance.[5] Consult your EHS for specific guidance.

Experimental Protocols
The provided search results do not contain specific experimental protocols related to TH726.

The information available is from Safety Data Sheets, which focus on handling and safety

procedures rather than experimental use.
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Preparation

Containment

Storage & Pickup

Start: Chemical requires disposal

Identify chemical waste and consult Safety Data Sheet (SDS)

Wear appropriate Personal Protective Equipment (PPE)

Select a compatible, sealed waste container

Label container with 'Hazardous Waste' and full chemical name

Store in a designated, ventilated area with secondary containment

Contact Environmental Health & Safety (EHS) for pickup

End: Waste is safely collected

Click to download full resolution via product page

Caption: General workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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